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Compound of Interest

Compound Name: Ethoxyfen

Cat. No.: B12650768 Get Quote

DISCLAIMER: "Fulumi" is not a widely recognized herbicide name in the provided search

results. The following information is based on the active ingredient penoxsulam, which is a

common component in rice herbicides and may be the active ingredient in products marketed

under various names. Always refer to the specific product label for "Fulumi" for exact

application rates and safety precautions.

Introduction
Penoxsulam is a systemic herbicide belonging to the triazolopyrimidine sulfonamide chemical

family.[1] It is effective for the control of a broad spectrum of weeds in rice, including annual

grasses like Echinochloa species, as well as many broadleaf and annual sedge weeds.[2] Its

mode of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is crucial for

the biosynthesis of branched-chain amino acids in susceptible plants.[1][3] This inhibition leads

to the cessation of plant growth and eventual death.[3] Penoxsulam can be absorbed through

the foliage, stems, and roots of weeds and is translocated throughout the plant via both xylem

and phloem.[2] It can be applied both pre-emergence and post-emergence to the weeds.[2]

Application Rates and Efficacy
The application rates of penoxsulam can vary depending on the target weed species, their

growth stage, environmental conditions, and the specific formulation. The following tables

summarize typical application rates and reported efficacy from various studies.
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Table 1: Penoxsulam Application Rates in Rice
Region/Country

Typical Application
Rate (g a.i./ha)

Application Timing Reference

Asian Countries 10-15 Post-emergence [2]

China 20-37.5 Post-emergence [2]

India 20-22.5 Post-emergence [2]

North & South

America
30-50 Post-emergence [2]

Europe & MEAF 20-40 Post-emergence [2]

California, USA

0.036–0.044 lb

a.i./acre (~40-49 g

a.i./ha)

Not specified [4]

Table 2: Efficacy of Penoxsulam on Common Rice
Weeds
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Weed Species
Application
Rate (g a.i./ha)

Application
Timing

Weed Control
Efficacy (%)

Reference

Echinochloa

colona
22.5 8-12 DAT Highly Effective [5]

Cyperus

difformis
22.5 8-12 DAT Highly Effective [5]

Monochoria

vaginalis
22.5 8-12 DAT Highly Effective [5]

Ludwigia

parviflora
22.5 8-12 DAT Highly Effective [5]

Echinochloa

crus-galli
Not specified Post-emergence 99 [6]

Brachiaria

platyphylla
Not specified Post-emergence 97 [6]

Grassy Weeds

(general)
22.5 Pre-emergence >88 [7]

DAT: Days After Transplanting

Experimental Protocols
The following are generalized protocols based on methodologies reported in scientific literature

for evaluating the efficacy of penoxsulam-based herbicides in rice.

Field Trial for Efficacy Evaluation
Objective: To determine the efficacy of different rates of a penoxsulam-based herbicide for

weed control and its selectivity to rice.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with multiple replications (typically 3 or

4).
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Plot Size: Standardized plot sizes (e.g., 5m x 4m) with buffer zones to prevent spray drift.

Treatments:

Untreated (weedy) control.

Weed-free (hand-weeded) control.

Penoxsulam at various application rates (e.g., 20, 22.5, 25 g a.i./ha).

Standard herbicide check.

Methodology:

Land Preparation: Prepare the experimental field according to standard rice cultivation

practices.

Rice Transplanting: Transplant healthy rice seedlings at a uniform spacing.

Herbicide Application:

Apply the herbicide at the specified growth stage of weeds and rice (e.g., 2-4 leaf stage of

weeds or a certain number of days after transplanting).

Use a calibrated knapsack sprayer with a specific nozzle type (e.g., flat-fan) to ensure

uniform application.[7]

Maintain a constant spray volume (e.g., 500 L/ha).[7]

Data Collection:

Weed Density and Biomass: At specified intervals (e.g., 30, 45, and 60 days after

application), use a quadrat (e.g., 0.25 m²) to count the number of weeds (by species) and

collect the above-ground biomass. Dry the biomass in an oven until a constant weight is

achieved.

Phytotoxicity Assessment: Visually assess crop injury at regular intervals after application

using a standardized rating scale (e.g., 0-10, where 0 is no injury and 10 is complete crop
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death).

Rice Growth and Yield Parameters: Measure plant height, number of tillers, panicle length,

number of grains per panicle, and finally, the grain and straw yield from a designated net

plot area at harvest.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

Analysis of Variance - ANOVA) to determine the significance of differences between

treatments.

Protocol for Assessing Herbicide Mode of Action (ALS
Inhibition)
Objective: To confirm the inhibitory effect of penoxsulam on the acetolactate synthase (ALS)

enzyme in susceptible weed species.

Methodology:

Enzyme Extraction:

Grow a susceptible weed species in a controlled environment.

Harvest young, actively growing leaf tissue.

Homogenize the tissue in an extraction buffer to isolate the ALS enzyme.

Centrifuge the homogenate to obtain a crude enzyme extract.

Enzyme Activity Assay:

Set up a reaction mixture containing the enzyme extract, the substrate (pyruvate), and

necessary cofactors.

Add different concentrations of penoxsulam to the reaction mixtures.

Incubate the mixtures under controlled temperature and time.
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Stop the reaction and measure the amount of acetolactate produced, which is the product

of the ALS-catalyzed reaction.

Data Analysis:

Calculate the percentage of enzyme inhibition at each herbicide concentration compared

to a control without the herbicide.

Determine the I50 value, which is the concentration of the herbicide required to inhibit 50%

of the enzyme activity.

Visualizations
Caption: Mode of action of Penoxsulam herbicide.

Caption: Experimental workflow for herbicide efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Penoxsulam-Based
Herbicides in Rice Cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12650768#fulumi-herbicide-application-rates-and-
efficacy-in-rice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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